Cas no 4837-14-3 (1-Bromo-4-(difluoromethyl)sulfanylbenzene)

• Product Name: 1-Bromo-4-(difluoromethyl)sulfanylbenzene
• CAS No: 4837-14-3
• MF: C₇H₅BrF₂S
• MW: 239.080406904221
• MDL: MFCD00766771
• CID: 2625405
• PubChem ID: 12865382
• Update Time: 2025-05-28

1-Bromo-4-(difluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(difluoromethylsulfanyl)benzene
• 1-bromo-4-[(difluoromethyl)sulfanyl]benzene
• 1-Brom-4-difluormethylmercapto-benzol
• SCHEMBL14303762
• TQU0220
• 4837-14-3
• SB85555
• 1-Bromo-4-difluoromethylsulfanyl-benzene
• MFCD00766771
• AKOS008961885
• 1-bromo-4-[(difluoromethyl)thio]benzene
• Z55626058
• EN300-16375
• CS-0191817
• (4-Bromophenyl)(difluoromethyl)sulfane
• 4-(Difluoromethylthio)bromobenzene
• DTXSID40511842
• NS-03301
• AT20957
• Benzene, 1-bromo-4-[(difluoromethyl)thio]-
• EAA83714
• 1-Bromo-4-(difluoromethyl)sulfanylbenzene

• MDL： MFCD00766771
• Inchi： 1S/C7H5BrF2S/c8-5-1-3-6(4-2-5)11-7(9)10/h1-4,7H
• InChI Key： CPHVJEPYGKUFIB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC(F)F

Computed Properties

• Exact Mass: 237.92600
• Monoisotopic Mass: 237.92634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 3.76380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-Bromo-4-(difluoromethyl)sulfanylbenzene

Comprehensive Overview of 1-Bromo-4-(difluoromethyl)sulfanylbenzene (CAS No. 4837-14-3): Properties, Applications, and Industry Insights

1-Bromo-4-(difluoromethyl)sulfanylbenzene (CAS No. 4837-14-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzene ring substituted with a bromine atom and a difluoromethylsulfanyl group, making it a versatile intermediate for synthesizing fluorinated derivatives. Its CAS number 4837-14-3 is frequently searched in chemical databases, reflecting its growing relevance in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in 1-Bromo-4-(difluoromethyl)sulfanylbenzene due to its potential as a building block for bioactive molecules. The compound's difluoromethylsulfanyl moiety enhances metabolic stability, a critical factor in developing longer-lasting pharmaceuticals. This aligns with the industry's focus on sustainable chemistry and green synthesis, topics frequently queried in scientific forums.

The synthesis of CAS 4837-14-3 typically involves halogenation and thioetherification reactions, with yields optimized through modern catalytic methods. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its purity, a key concern for buyers sourcing the compound. Online searches often include terms like "1-Bromo-4-(difluoromethyl)sulfanylbenzene supplier" or "4837-14-3 synthesis protocol," highlighting the need for reliable technical data.

From an industrial perspective, 1-Bromo-4-(difluoromethyl)sulfanylbenzene is categorized as a high-value intermediate. Its applications span electronic materials (e.g., liquid crystals) and specialty polymers, where fluorine incorporation improves thermal resistance. These niches are trending in material science discussions, especially with the rise of flexible electronics and energy storage solutions.

Regulatory compliance for CAS No. 4837-14-3 adheres to global chemical inventories like REACH and TSCA. Safety data sheets emphasize standard organic lab precautions, avoiding classification as hazardous under normal handling conditions. This distinguishes it from restricted compounds, addressing common user queries about "4837-14-3 safety profile" or "difluoromethylsulfanyl derivatives regulations."

Future research directions for 1-Bromo-4-(difluoromethyl)sulfanylbenzene may explore its role in catalyzed cross-coupling reactions, a hot topic in methodology development. The compound's bromine substituent offers reactivity for palladium-catalyzed transformations, frequently searched in conjunction with Suzuki-Miyaura coupling techniques. Such applications position it as a candidate for next-generation chemical libraries in drug discovery pipelines.

In summary, 1-Bromo-4-(difluoromethyl)sulfanylbenzene (CAS 4837-14-3) exemplifies the intersection of fluorine chemistry and functional material design. Its balanced reactivity and stability make it a valuable asset for researchers addressing challenges in medicinal chemistry and advanced material engineering, while its commercial availability supports scalable innovation.